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Compound of Interest

Compound Name: 2-Chloroterephthalic acid

Cat. No.: B158751 Get Quote

This guide serves as a comprehensive technical resource for researchers, chemists, and

procurement specialists involved in the sourcing and application of 2-Chloroterephthalic acid
(CAS No. 1967-31-3). As a critical building block in the synthesis of advanced polymers,

pharmaceuticals, and specialty chemicals, understanding the nuances of its supply chain,

purity grades, and analytical validation is paramount to ensuring experimental reproducibility

and manufacturing consistency.

Introduction to 2-Chloroterephthalic Acid
2-Chloroterephthalic acid, with the molecular formula C₈H₅ClO₄, is an aromatic dicarboxylic

acid.[1] Its structure, featuring a benzene ring substituted with two carboxylic acid groups and a

chlorine atom, makes it a versatile intermediate.[1] This compound is typically a white to off-

white crystalline solid, soluble in polar organic solvents, and serves as a key monomer in the

production of specialized polyesters and a precursor in organic synthesis.[1]

Key Chemical Properties:

CAS Number: 1967-31-3[2]

Molecular Weight: 200.58 g/mol [2]

Synonyms: 2-Chloro-1,4-benzenedicarboxylic acid, Chloroterephthalic acid[1][3]

Melting Point: 306-308 °C[3]
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Sourcing and Supplier Landscape
The procurement of 2-Chloroterephthalic acid requires careful consideration of supplier

reliability and material quality. The market includes a mix of large, established chemical

manufacturers and smaller, specialized trading companies.

A non-exhaustive list of suppliers includes:

Bide Pharmatech Ltd.[4]

Tokyo Chemical Industry (TCI)

ChemScene[2]

Conier Chem & Pharma Limited[3]

Career Henan Chemical Co.[4]

Shanghai Macklin Biochemical Co., Ltd.[4]

Jiangsu Aikon Biopharmaceutical R&D co., Ltd.[4]

It is crucial to recognize that many online chemical platforms aggregate listings from various

traders and manufacturers, primarily based in China.[3][4] Direct engagement with the primary

manufacturer often provides greater transparency and control over the material's specifications.

Understanding Purity Grades and Specifications
The suitability of 2-Chloroterephthalic acid for a specific application is dictated by its purity.

Suppliers typically offer several grades, and the choice depends on the tolerance for impurities

in the end process.
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Grade Type Typical Purity (%)
Key Characteristics &

Common Applications

Technical Grade 95% - 98%

Suitable for general industrial

applications where high purity

is not the primary concern.

May contain higher levels of

isomers or intermediates from

synthesis.[5][6]

Reagent/Lab Grade >98.0%

A common grade for general

laboratory use and chemical

synthesis. Purity is often

determined by Gas

Chromatography (GC) or

Titration (T). TCI, for example,

offers a >98.0%(GC)(T) grade.

High Purity Grade ≥99.0%

Required for applications

sensitive to impurities, such as

pharmaceutical synthesis or

the manufacturing of high-

performance polymers.

Suppliers often specify the

analytical method used, such

as HPLC.[4][7]

ACS Grade ≥95%

Meets or exceeds standards

set by the American Chemical

Society. This grade is intended

for analytical procedures

requiring stringent quality.[6][8]

Causality in Grade Selection: Choosing a lower-purity technical grade for a pharmaceutical

intermediate synthesis could introduce uncharacterized impurities, leading to failed batches or

adverse effects. Conversely, using an expensive high-purity grade for a simple industrial

process where impurities are tolerated is not cost-effective. The selection must be a deliberate

balance of risk, regulatory requirements, and economic factors.
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Analytical Methodologies for Quality Verification
Independent verification of purity is a cornerstone of a robust quality control program. A

supplier's Certificate of Analysis (CoA) provides a starting point, but in-house validation is

essential for critical applications.[9]

High-Performance Liquid Chromatography (HPLC)
HPLC is the preeminent technique for analyzing non-volatile compounds like 2-
Chloroterephthalic acid and its aromatic acid impurities.

Why HPLC? Its strength lies in its ability to separate structurally similar compounds. For

terephthalic acid and its derivatives, reverse-phase HPLC using a C18 column is a standard

approach.[10] The separation is based on the differential partitioning of the analytes between

the nonpolar stationary phase and a polar mobile phase. An acidic mobile phase is often used

to suppress the ionization of the carboxylic acid groups, leading to better retention and peak

shape.[10]

Generic HPLC Protocol for Purity Assay:

Column: Agilent Poroshell 120 SB-C18 or similar core-shell C18 column.[10]

Mobile Phase: A gradient of acetonitrile and an aqueous buffer (e.g., 0.1% phosphoric acid).

[10]

Sample Preparation: Accurately weigh the 2-Chloroterephthalic acid sample, dissolve it in

a suitable solvent (like a methanol/water mixture, potentially with a small amount of ammonia

to aid dissolution), and dilute to a known concentration.[10][11]

Detection: UV detection at a wavelength where the aromatic ring absorbs strongly (e.g., 240-

254 nm).

Quantification: Purity is determined by the area percent method, where the peak area of 2-
Chloroterephthalic acid is compared to the total area of all observed peaks.

Other Relevant Analytical Techniques
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Gas Chromatography (GC): Used by some suppliers for purity assessment, though it often

requires derivatization of the carboxylic acids into more volatile esters.[11]

Nuclear Magnetic Resonance (NMR): ¹H NMR is invaluable for structural confirmation and

identifying organic impurities. A typical synthesis workup confirms the structure via ¹H NMR.

[4]

Titration: A classic and cost-effective method for determining the overall acid content,

providing a measure of total purity based on acidic functional groups.

Supplier Qualification and Material Validation
Workflow
A self-validating system for material procurement is essential to mitigate risks in research and

development. This involves a structured approach from supplier selection to batch acceptance.

Diagram: Supplier Qualification Workflow
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Caption: A logical workflow for qualifying new suppliers of critical chemical reagents.
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Trustworthiness through Verification: The core principle of this workflow is "trust, but verify." A

supplier's CoA is a claim that must be substantiated by independent in-house analysis.

Discrepancies between the CoA and internal results are red flags that necessitate further

investigation or supplier rejection. This closed-loop system ensures that only material meeting

the required specifications enters the R&D or manufacturing pipeline.

Conclusion
Sourcing 2-Chloroterephthalic acid effectively is a multi-faceted process that extends beyond

simply finding the lowest price. For the scientific professional, it demands a rigorous evaluation

of suppliers, a deep understanding of purity grades, and the implementation of a robust

analytical validation program. By integrating these principles, organizations can ensure the

quality and consistency of this vital chemical intermediate, thereby safeguarding the integrity of

their research and the quality of their final products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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